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Compound of Interest

9-Octadecenoic acid (92)-,
Compound Name:
dodecyl ester

cat. No.: B1237561

FOR IMMEDIATE RELEASE

This document provides an in-depth technical overview of the safety and handling protocols for
Dodecyl Oleate (CAS No. 36078-10-1), intended for researchers, scientists, and professionals
in the field of drug development. Dodecyl Oleate, an ester of dodecyl alcohol and oleic acid, is
utilized in various formulations for its emollient properties. A thorough understanding of its
safety profile is critical for its appropriate application in research and manufacturing.

Physicochemical and Toxicological Data

The following tables summarize the key physicochemical properties and toxicological data for
dodecyl oleate, facilitating a clear comparison of its characteristics.

Table 1: Physicochemical Properties of Dodecyl Oleate
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Property Value Reference

Chemical Name Dodecyl (9Z)-octadec-9-enoate  --INVALID-LINK--
CAS Number 36078-10-1 --INVALID-LINK--
Molecular Formula C30Hs802 --INVALID-LINK--
Molecular Weight 450.8 g/mol --INVALID-LINK--
Boiling Point 494-495°C --INVALID-LINK--
Melting Point 145 °C --INVALID-LINK--
Solubility Practically insoluble in water --INVALID-LINK--

Table 2: Summary of Toxicological Data for Dodecyl Oleate

Endpoint Species Result Classification Reference
Acute Oral LDso > 40.0 N
o Rat Not Classified [1]
Toxicity mi/kg
LDso > 2000
Acute Dermal ) o N
o Rabbit mg/kg (Limit Not Classified [2]
Toxicity
Test)
Primary Dermal ) P11 = 0.28 (100% o
o Rabbit Non-irritant [3]
Irritation conc.)
Little to no
- . o Not an eye
Eye Irritation Rabbit irritation (100% o [1]
irritant
conc.)
Skin , _ Not a sensitizer N
L Guinea Pig Not a sensitizer [1]
Sensitization (15% conc.)
Skin No sensitization -
S Human Not a sensitizer [1]
Sensitization (1-5% RIPT)
_ o _ LCso = 3200 mg/l N
Aquatic Toxicity Fish Not classified --INVALID-LINK--

(96h)
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PII: Primary Irritation Index; RIPT: Repeated Insult Patch Test

Hazard Identification and Personal Protection

Dodecyl oleate is generally not classified as a hazardous substance.[3][4] However, prolonged
or repeated exposure may cause mild skin and eye irritation.[5] Exposure may also aggravate
pre-existing skin, eye, or respiratory conditions.

Exposure Controls and Personal Protective Equipment
(PPE)

To ensure safe handling, the following personal protective equipment is recommended:

» Eye Protection: Wear safety glasses with side shields where there is a potential for
splashing.[1][5]

» Hand Protection: For prolonged or repeated contact, chemical-resistant gloves (e.g., nitrile)
should be worn.[3][5]

» Skin and Body Protection: Standard laboratory clothing is typically sufficient. For tasks with a
risk of significant exposure, additional protective clothing may be necessary.[5]

o Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not required.[5] If vapors or mists are generated, use a NIOSH-approved
respirator.

Handling, Storage, and Emergency Procedures

Proper handling and storage are essential to maintain the integrity of dodecyl oleate and
ensure laboratory safety.

Handling and Storage

e Handling: Avoid breathing vapors or mists and prevent prolonged contact with skin and eyes.
Practice good industrial hygiene, including washing hands before breaks and at the end of
the workday.[5]
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e Storage: Store in a cool, dry, and well-ventilated area.[1][5] Keep containers tightly closed
and away from direct sunlight and incompatible materials such as strong acids, bases, and
oxidizing agents.

First-Aid Measures

» After Inhalation: Move the individual to fresh air. If breathing difficulties persist, seek medical
attention.[4]

» After Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[4]

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
holding the eyelids open.[4]

» After Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek medical
attention.[4]

Accidental Release Measures

For spills, contain the material using dikes or absorbents. Clean up spills immediately using an
inert absorbent material (e.g., sand, earth) and place it in a suitable container for disposal.[1][3]
Ensure the area is well-ventilated.

Experimental Protocols

The toxicological data presented are derived from studies conducted according to standardized
guidelines, such as those established by the Organisation for Economic Co-operation and
Development (OECD). Below are detailed methodologies for key safety assessment
experiments.

Acute Oral Toxicity (Based on OECD Guideline 401)

The acute oral toxicity of dodecyl oleate was determined in Wistar rats.[1]

e Principle: The test substance is administered by gavage in graduated doses to groups of
fasted animals.[6]
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o Methodology:
o Animals: Young, healthy Wistar rats (3 males and 2 females per dose group) were used.[1]
o Fasting: Animals were fasted for 24 hours prior to dosing.[1]

o Dosing: Dodecyl oleate was administered once by intragastric intubation at dose levels of
2.5, 5.0, 10.0, 20.0, and 40.0 ml/kg.[1]

o Observation: Animals were observed for signs of toxicity and mortality at regular intervals
for 14 days following administration.[1]

o Endpoint: The LDso (the dose expected to cause mortality in 50% of the test animals) was
determined. For dodecyl oleate, no deaths were recorded, establishing the LDso as greater
than 40.0 ml/kg.[1]

Acute Dermal Irritation (Based on OECD Guideline 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

e Principle: A single dose of the test substance is applied to the skin of an animal, with
untreated skin serving as a control. The degree of irritation is scored at specified intervals.[7]

» Methodology:
o Animals: Albino rabbits are typically used for this assay.

o Preparation: Approximately 24 hours before the test, the fur on the animal's back is
clipped.

o Application: A 0.5 mL (for liquids) or 0.5 g (for solids) dose of the test substance is applied
to a small area (approx. 6 cm?) of the clipped skin and covered with a gauze patch.[7]

o Exposure: The patch is held in place with semi-occlusive tape for a 4-hour exposure
period.[7]
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o Observation: After patch removal, the skin is observed for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours.[7]

o Scoring: Skin reactions are graded on a scale of 0 (no effect) to 4 (severe effect). The
Primary Irritation Index (PII) is calculated from these scores. A Pll of less than 0.5
indicates a non-irritant.[1]

Skin Sensitization - Guinea Pig Maximization Test
(GPMT)

This test assesses the potential of a substance to induce skin sensitization (allergic contact
dermatitis).

e Principle: The test involves an induction phase, where the animal is exposed to the test
substance, followed by a challenge phase to determine if sensitization has occurred.

» Methodology:
o Animals: Young, healthy albino guinea pigs are used.
o Induction Phase:

» Day 0: Intradermal injections of the test substance (with and without adjuvant) are
administered into the shoulder region.

» Day 7: Atopical application of the test substance is applied to the same site and
covered with an occlusive patch for 48 hours.

o Challenge Phase:

» Day 21: A non-irritating concentration of the test substance is applied topically to a naive
site on the flank and covered with an occlusive patch for 24 hours.

o Observation: The challenge sites are observed for skin reactions (erythema and edema) at
24 and 48 hours after patch removal.
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o Endpoint: The incidence and severity of the skin reactions in the test group are compared
to a non-sensitized control group. Dodecyl oleate was found not to be a sensitizer in

guinea pigs at a 15% concentration.[1]

Visualized Workflows and Procedures

The following diagrams illustrate key logical and experimental workflows relevant to the safety
and handling of dodecyl oleate.

Chemical Safety Assessment Workflow

Hazard Identification
(Physicochemical & Toxicological Data Review)

Quantitative Analysis

Dose-Response Assessment Exposure Assessment
(Determine NOAEL, LD50, etc.) (Identify routes and levels of exposure)

Risk Characterization
(Integrate hazard and exposure data)

ecision Making

Risk Management
(Implement control measures - PPE, SOPS)

Click to download full resolution via product page

Figure 1. Chemical Safety Assessment Workflow
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Conceptual Dermal Irritation Test (OECD 404)

Animal Preparation
(Albino Rabbit, Clipped Fur)

:

Substance Application
(0.5 mL on 6 cm? skin patch)

:

Exposure Period
(4-hour semi-occlusive patch)

'

Patch Removal & Cleaning

l

Observation & Scoring
(1, 24, 48, 72 hours)

l

Calculate Primary Irritation Index (PII)

'

Classification
(Irritant vs. Non-irritant)
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Figure 2. Dermal Irritation Test Protocol
Figure 3. Dodecyl Oleate Spill Response Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dodecyl Oleate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237561#dodecyl-oleate-safety-and-handling-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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